Cas no 138689-79-9 (5-[4-(Methylthio)phenyl]-1H-tetrazole)

• Product Name: 5-[4-(Methylthio)phenyl]-1H-tetrazole
• CAS No: 138689-79-9
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 91788
• PubChem ID: 4772872
• Update Time: 2025-04-18

5-[4-(Methylthio)phenyl]-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Methylthio)phenyl]-1H-tetrazole
• 5-(4-methylsulfanylphenyl)-2H-tetrazole
• 1-(1H-1,2,3,4-tetraazol-5-yl)-4-methylthiobenzene
• 138689-79-9
• 5-(4-(Methylthio)phenyl)-1H-tetrazole
• SCHEMBL24784121
• AS-64322
• MFCD03093097
• BKSCIIVDHYXBRU-UHFFFAOYSA-N
• FT-0619897
• F87104
• 2H-Tetrazole, 5-[4-(methylthio)phenyl]-
• DTXSID30406415
• 5-[4-(METHYLSULFANYL)PHENYL]-1H-1,2,3,4-TETRAZOLE
• 5-(4-methylthiophenyl)-tetrazole
• SCHEMBL7157504
• AKOS000296817
• 5-[4-(methylsulfanyl)phenyl]-2H-1,2,3,4-tetrazole
• AKOS022964588

• MDL： MFCD03093097
• Inchi： 1S/C8H8N4S/c1-13-7-4-2-6(3-5-7)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： BKSCIIVDHYXBRU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 192.04700
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.38
• Melting Point: 214-215°C
• Boiling Point: 389.4°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.662
• PSA: 79.76000
• LogP: 1.58860
• Solubility: Insoluble in water

5-[4-(Methylthio)phenyl]-1H-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives